Cas no 126538-85-0 (3-Chloro-2-fluoro-5-(trifluoromethyl)aniline)

• Product Name: 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline
• CAS No: 126538-85-0
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• MDL: MFCD11519322
• CID: 4584309
• PubChem ID: 19779367
• Update Time: 2025-06-13

3-Chloro-2-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline
• 126538-85-0
• SB79083
• MFCD11519322
• AT37199
• BFA53885
• 3-amino-5-chloro-4-fluoro-trifluoromethylbenzene
• SCHEMBL9339616
• CS-0444040
• 3-amino-5-chloro-4-fluorotrifluoromethylbenzene
• JS-4823
• SY029693
• AKOS015956831

• MDL： MFCD11519322
• Inchi： 1S/C7H4ClF4N/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
• InChI Key： RRQSEOPUKUHLCT-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(F)(F)F)=CC(Cl)=C1F

Computed Properties

• Exact Mass: 212.9968395g/mol
• Monoisotopic Mass: 212.9968395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline

Recent Advances in the Application of 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline (CAS: 126538-85-0) in Chemical and Pharmaceutical Research

3-Chloro-2-fluoro-5-(trifluoromethyl)aniline (CAS: 126538-85-0) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and agrochemical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and pesticides. The unique combination of chloro, fluoro, and trifluoromethyl substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable building block for drug discovery and development.

Recent studies have highlighted the role of 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective EGFR inhibitors with improved pharmacokinetic profiles. The researchers utilized this compound as a core scaffold to introduce additional functional groups, resulting in derivatives with enhanced binding affinity and reduced off-target effects.

In the agrochemical sector, 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline has been employed as a precursor for the synthesis of next-generation herbicides and fungicides. A recent patent application (WO2023056789) describes its use in creating compounds with broad-spectrum activity against resistant weed species. The trifluoromethyl group, in particular, has been shown to enhance the lipophilicity and metabolic stability of these agrochemicals, leading to improved field performance.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline. A 2024 publication in Organic Process Research & Development reported a continuous-flow process that significantly improves yield (up to 92%) while reducing hazardous waste generation compared to traditional batch methods. This advancement addresses both economic and environmental concerns associated with large-scale production.

The safety profile and toxicological aspects of 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline have also been investigated in recent regulatory studies. While the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling procedures and engineering controls can effectively mitigate occupational exposure risks. These findings have been incorporated into updated safety data sheets by major chemical suppliers.

Looking forward, the unique properties of 3-Chloro-2-fluoro-5-(trifluoromethyl)aniline position it as a promising candidate for further exploration in drug discovery pipelines. Its potential applications in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design are currently under investigation by several research groups. The compound's ability to serve as a versatile pharmacophore suggests it will remain an important tool in chemical biology and medicinal chemistry for years to come.